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Compound of Interest

Compound Name: Celangulin XIX

Cat. No.: B15135923 Get Quote

For researchers, scientists, and drug development professionals handling Celangulin XIX,

ensuring its proper disposal is a critical component of laboratory safety and environmental

responsibility. This guide provides a comprehensive, step-by-step approach to the safe

disposal of Celangulin XIX, synthesized from its material safety data sheet and general best

practices for chemical waste management.

Core Safety and Handling Protocols
Prior to disposal, it is imperative to adhere to standard safety protocols when handling

Celangulin XIX. The provided Material Safety Data Sheet (MSDS) emphasizes avoiding

contact with eyes, skin, and clothing, as well as preventing ingestion and inhalation.[1] During

handling, appropriate personal protective equipment (PPE), including a full-face particle

respirator (type N99 US or type P2 EN 143), should be utilized.[1]

Quantitative Data Summary
While specific quantitative data for the disposal of Celangulin XIX is not readily available, the

following table summarizes its key chemical identifiers.
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Property Value

Chemical Name Celangulin XIX

CAS Number 403505-80-6

Molecular Formula C35H42O14

Purity >97% (HPLC≥98%)[1][2]

Step-by-Step Disposal Procedure
The following procedure is a recommended workflow for the proper disposal of Celangulin XIX
waste, including pure compound and contaminated materials.

Waste Segregation and Collection:

Designate a specific, clearly labeled, and sealed container for all Celangulin XIX waste.

This includes unused product, contaminated consumables (e.g., pipette tips, gloves,

weighing paper), and any spill cleanup materials.

The container should be kept in a dry, well-ventilated area, away from incompatible

materials such as strong oxidizing/reducing agents and strong acids/alkalis.[1]

Spill Management:

In the event of a spill, prevent further leakage if it is safe to do so.

Avoid the formation of dust.

Use an appropriate absorbent material to pick up the spilled substance.

Sweep or shovel the material into a suitable, closed container for disposal.

Do not let the product enter drains.

Container Rinsing (for empty containers):
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For empty containers of Celangulin XIX, a triple-rinse procedure is recommended to

ensure the removal of residual chemicals.

Rinse the container three times with a suitable solvent. The rinseate should be collected

and treated as hazardous waste.

Consult your institution's hazardous waste management guidelines for appropriate

solvents.

Final Disposal:

All collected Celangulin XIX waste is to be disposed of as hazardous chemical waste.

Arrange for disposal through a licensed hazardous waste disposal contractor. Contact

your institution's Environmental Health and Safety (EHS) department to coordinate the

pickup and disposal.

Do not attempt to dispose of Celangulin XIX through standard laboratory or municipal

waste streams.

Disposal Workflow Diagram
The following diagram illustrates the logical steps for the proper disposal of Celangulin XIX.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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